2-(4-(azidomethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile

• IUPAC Name: 2-[4-(azidomethyl)-3-(trifluoromethyl)pyrazol-1-yl]acetonitrile
• InChI: InChI=1S/C7H5F3N6/c8-7(9,10)6-5(3-13-15-12)4-16(14-6)2-1-11/h4H,2-3H2
• InChI Key: HEESIMURJQRUNX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1CC#N)C(F)(F)F)CN=[N+]=[N-]
• Molecular Formula: C7H5F3N6
• Molecular Weight: 230.15 g/mol

Description

2-(4-(Azidomethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile, commonly known as ATMP, is an organic compound used in a variety of scientific applications. It is a useful synthetic building block for the development of new drugs and materials. ATMP is a versatile molecule that can be used for a variety of purposes, including drug synthesis and materials science. ATMP is a pyrazole derivative, which is a type of nitrogen-containing heterocyclic compound. It is a colorless solid that is soluble in a variety of organic solvents.

Mechanism of Action

ATMP is a versatile molecule that can be used for a variety of purposes. Its mechanism of action depends on the application. For example, in the synthesis of drugs, ATMP acts as a nucleophilic reagent, which helps to facilitate the reaction. In the synthesis of polymers, ATMP acts as a cross-linking agent, which helps to form the polymeric structure. In the synthesis of organic dyes, ATMP acts as a coupling agent, which helps to form the desired dye molecule.
Biochemical and Physiological Effects
ATMP has a variety of biochemical and physiological effects. In the synthesis of drugs, ATMP can be used to increase the potency of the drug. It can also be used to reduce the toxicity of the drug. ATMP can also be used to increase the solubility of the drug in aqueous solutions. In the synthesis of polymers, ATMP can be used to increase the strength and durability of the polymer.

Advantages and Limitations for Lab Experiments

ATMP has several advantages and limitations for lab experiments. One of the main advantages of ATMP is that it is relatively inexpensive and easy to obtain. Additionally, ATMP is a versatile molecule that can be used for a variety of purposes. It is also a relatively stable molecule, which makes it useful for a variety of laboratory experiments. However, ATMP can be toxic if not handled properly, and it is highly flammable.

Future Directions

ATMP has a variety of potential future applications. It can be used in the synthesis of new drugs and materials. It can also be used in the synthesis of polymers and dyes. Additionally, ATMP can be used in the synthesis of organic compounds for use in medical research. Finally, ATMP can be used to increase the potency and solubility of drugs, as well as to increase the strength and durability of polymers.

Scientific Research Applications

ATMP is used in a variety of scientific research applications. It is used as a synthetic intermediate in the synthesis of drugs and other materials. ATMP is also used in the synthesis of polymers, organic dyes, and other materials. Additionally, ATMP is used in the synthesis of organic compounds for use in medical research. ATMP is also used in the synthesis of organic compounds for use in the development of new drugs and materials.